N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-2-(3,4,9-trimethyl-7-oxo-7H-furo[2,3-f]chromen-8-yl)acetamide

• Molecular Formula: C21H23NO6S
• Molecular Weight: 417.5 g/mol
• IUPAC Name: N-(3-methyl-1,1-dioxothiolan-3-yl)-2-(3,4,9-trimethyl-7-oxofuro[2,3-f]chromen-8-yl)acetamide
• InChI: InChI=1S/C21H23NO6S/c1-11-7-15-18(19-17(11)12(2)9-27-19)13(3)14(20(24)28-15)8-16(23)22-21(4)5-6-29(25,26)10-21/h7,9H,5-6,8,10H2,1-4H3,(H,22,23)
• InChI Key: GWVFXVZRBZWBRD-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C(=C(C(=O)O2)CC(=O)NC3(CCS(=O)(=O)C3)C)C)C4=C1C(=CO4)C

Description

N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-2-(3,4,9-trimethyl-7-oxo-7H-furo[2,3-f]chromen-8-yl)acetamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-2-(3,4,9-trimethyl-7-oxo-7H-furo[2,3-f]chromen-8-yl)acetamide is not fully understood. However, studies have shown that it may act by inhibiting certain enzymes and signaling pathways involved in inflammation, tumor growth, and viral replication.
Biochemical and Physiological Effects:
N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-2-(3,4,9-trimethyl-7-oxo-7H-furo[2,3-f]chromen-8-yl)acetamide has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation and tumor growth in animal models. It has also been shown to inhibit viral replication in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-2-(3,4,9-trimethyl-7-oxo-7H-furo[2,3-f]chromen-8-yl)acetamide in lab experiments is its potential to target multiple pathways involved in various diseases. However, its limited solubility in water and potential toxicity at high doses may limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-2-(3,4,9-trimethyl-7-oxo-7H-furo[2,3-f]chromen-8-yl)acetamide. One direction is to further investigate its potential use in the treatment of neurodegenerative diseases. Another direction is to explore its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, more studies are needed to fully understand its mechanism of action and potential toxicity.
In conclusion, N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-2-(3,4,9-trimethyl-7-oxo-7H-furo[2,3-f]chromen-8-yl)acetamide is a promising compound with potential applications in various scientific research areas. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-2-(3,4,9-trimethyl-7-oxo-7H-furo[2,3-f]chromen-8-yl)acetamide involves the reaction of 3-methyl-1,1-dioxidotetrahydro-3-thiophenylamine with 3,4,9-trimethyl-7-oxo-7H-furo[2,3-f]chromene-8-carboxylic acid in the presence of acetic anhydride and pyridine. The resulting compound is then purified using column chromatography.

Scientific Research Applications

N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-2-(3,4,9-trimethyl-7-oxo-7H-furo[2,3-f]chromen-8-yl)acetamide has shown potential applications in various scientific research areas. It has been studied for its anti-inflammatory, anti-tumor, and anti-viral properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.